N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-fluorobenzamide

Specification

• CAS No.: 1171682-41-9
• Molecular Formula: C18H13FN4OS
• Molecular Weight: 352.4 g/mol
• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-2-fluorobenzamide
• Standard InChI: InChI=1S/C18H13FN4OS/c1-11-10-16(21-17(24)12-6-2-3-7-13(12)19)23(22-11)18-20-14-8-4-5-9-15(14)25-18/h2-10H,1H3,(H,21,24)
• Standard InChI Key: OMSSRWHMWGQLKV-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=CC=C2F)C3=NC4=CC=CC=C4S3
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=CC=C2F)C3=NC4=CC=CC=C4S3

Introduction

Synthesis and Characterization

The synthesis of N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-fluorobenzamide would likely involve multiple steps, starting with the preparation of the benzothiazole and pyrazole components, followed by their coupling and finally the attachment of the benzamide group. Characterization would involve spectroscopic methods like NMR, IR, and MS to confirm the structure.

Biological Activity

While specific data on this compound is scarce, related compounds have shown promising biological activities:

• Antimicrobial Activity: Compounds with similar structures, such as benzimidazole derivatives, have demonstrated significant antimicrobial effects against various bacterial and fungal strains.

• Anticancer Activity: Pyrazole and benzothiazole derivatives have been explored for their anticancer potential, with some showing potent activity against cancer cell lines.

Potential Applications

Given the components of N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-fluorobenzamide, it could be investigated for:

• Pharmaceutical Development: Its unique structure might offer advantages in drug design, such as improved bioavailability or specificity.

• Biological Research: As a tool compound for studying biological pathways or as a lead for drug discovery.